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Compound of Interest

Compound Name: (+)-Isopinocampheol

Cat. No.: B1582645 Get Quote

Essential Safety and Handling Guide for (+)-
Isopinocampheol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (+)-Isopinocampheol. The

following procedures are designed to ensure safe laboratory operations and minimize risks.

Personal Protective Equipment (PPE)
When handling (+)-Isopinocampheol, a solid compound, proper personal protective

equipment is mandatory to prevent skin contact, eye irritation, and inhalation of dust particles.

Recommended PPE:

Eye and Face Protection: Always wear safety glasses with side shields or chemical safety

goggles.[1]

Skin Protection:

Gloves: Wear chemically resistant gloves.[1][2]

Protective Clothing: A standard lab coat or protective clothing is required to prevent skin

contact.[1]
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask is recommended.[2] In situations with high concentrations of airborne contaminants, a

positive-pressure supplied air respirator may be necessary.[1]

Safe Handling and Operational Plan
Adherence to good industrial hygiene and safety practices is essential.[1]

Procedural Steps for Handling:

Ventilation: Always handle (+)-Isopinocampheol in a well-ventilated area, such as a

chemical fume hood, to minimize dust and vapor inhalation.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes and

prevent the formation of dust and aerosols.[3]

Tools: Use non-sparking tools to prevent ignition sources, especially given its combustible

nature.[3]

Grounding: Prevent fire caused by electrostatic discharge.

Hygiene: Wash hands thoroughly after handling.

Storage Procedures
Proper storage is crucial for maintaining the stability of the compound and ensuring laboratory

safety.

Conditions: Store containers in a dry, cool, and well-ventilated place.[1][3]

Container: Keep the container tightly closed.[1][3]

Temperature: Store at room temperature, away from extreme temperatures and direct

sunlight.[1]

Incompatibilities: No specific incompatible materials are known based on supplied

information.[1]
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First Aid Measures
In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water.[1]

Skin Contact: Wash the affected skin area with soap and water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration.[1]

Ingestion: Clean the mouth with water and seek medical attention. Never give anything by

mouth to an unconscious person.[1]

General Advice: In case of any significant exposure or if symptoms persist, consult a

physician.[1]

Spill and Disposal Plan
Proper disposal is necessary to avoid environmental contamination.

Spill Response:

Ensure adequate ventilation and evacuate personnel to a safe area.[3][4]

Remove all sources of ignition.[3]

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[3]

Prevent the substance from entering drains.[3]

Disposal:

Chemical: Dispose of the material through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]
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Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill.[3]

Environmental Precautions: Do not allow the chemical to contaminate water, foodstuffs, or

feed.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-Isopinocampheol. While it is not

considered hazardous by the 2012 OSHA Hazard Communication Standard, related

compounds have shown potential for irritation.[1][5]

Property Value Source(s)

Molecular Formula C₁₀H₁₈O [2][4]

Molecular Weight 154.25 g/mol [4][6]

Appearance Solid [2]

Melting Point 51-53 °C [2]

Boiling Point 219 °C (lit.) [2]

Flash Point 93.4 °C (200.1 °F) - closed cup [2]

Storage Class 11 - Combustible Solids [2]

Workflow for Handling (+)-Isopinocampheol
The diagram below outlines the standard operating procedure for the safe handling of (+)-
Isopinocampheol from receipt to disposal.
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Caption: Workflow for the safe handling of (+)-Isopinocampheol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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